Cas no 1178320-32-5 (1-cyclopentyl-1-(pyridin-3-yl)methanamine)

1-Cyclopentyl-1-(pyridin-3-yl)methanamine is a versatile amine compound featuring a cyclopentyl group and a pyridinyl moiety, offering a unique structural profile for pharmaceutical and chemical research applications. Its hybrid structure combines aliphatic and aromatic characteristics, making it a valuable intermediate in medicinal chemistry, particularly for the synthesis of bioactive molecules targeting central nervous system (CNS) disorders or receptor modulation. The pyridine ring enhances solubility and binding affinity, while the cyclopentyl group contributes to conformational rigidity, potentially improving selectivity. This compound is suitable for use in ligand design, scaffold optimization, and as a building block for heterocyclic derivatives. High purity and well-defined reactivity further support its utility in exploratory synthesis and drug discovery.
1-cyclopentyl-1-(pyridin-3-yl)methanamine structure
1178320-32-5 structure
Product Name:1-cyclopentyl-1-(pyridin-3-yl)methanamine
CAS No:1178320-32-5
MF:C11H16N2
MW:176.258142471313
MDL:MFCD12153924
CID:5097904
PubChem ID:22299777
Update Time:2025-05-26

1-cyclopentyl-1-(pyridin-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

    • cyclopentyl(pyridin-3-yl)methanamine
    • 3-Pyridinemethanamine, α-cyclopentyl-
    • 1-cyclopentyl-1-(pyridin-3-yl)methanamine
    • MDL: MFCD12153924
    • Inchi: 1S/C11H16N2/c12-11(9-4-1-2-5-9)10-6-3-7-13-8-10/h3,6-9,11H,1-2,4-5,12H2
    • InChI Key: FSXOWMUDXMTJHW-UHFFFAOYSA-N
    • SMILES: C(C1CCCC1)(C1=CC=CN=C1)N

Computed Properties

  • Exact Mass: 176.131348519g/mol
  • Monoisotopic Mass: 176.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 38.9Ų

1-cyclopentyl-1-(pyridin-3-yl)methanamine Pricemore >>

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NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN17840-100MG
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